Cas no 105066-21-5 (Sucralose 6-acetate)

• Product Name: Sucralose 6-acetate
• CAS No: 105066-21-5
• MF: C₁₄H₂₁Cl₃O₉
• MW: 439.670142889023
• CID: 2874940
• Update Time: 2025-05-24

Sucralose 6-acetate Chemical and Physical Properties

Names and Identifiers

• Sucralose-6-acetate
• Sucralose 6-acetate
• 9TS2P304SK
• TGS-6-acetate
• 6-O-Acetylsucralose
• [(2R,3R,4R,5R,6R)-6-[(2R,3S,4S,5S)-2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-3-chloro-4,5-dihydroxyoxan-2-yl]methyl acetate
• alpha-D-Galactopyranoside, 1,6-dichloro-1,6-dideoxy-beta-D-fructofuranosyl 4-chloro-4-deoxy-, 6-acetate

• Inchi： 1S/C14H21Cl3O9/c1-5(18)23-3-7-8(17)10(20)11(21)13(24-7)26-14(4-16)12(22)9(19)6(2-15)25-14/h6-13,19-22H,2-4H2,1H3/t6-,7-,8+,9-,10+,11-,12+,13-,14+/m1/s1
• InChI Key： FACOTAQCKSDLDE-YKEUTPDRSA-N
• SMILES： Cl[C@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1O)O)O[C@@]1(CCl)[C@H]([C@@H]([C@@H](CCl)O1)O)O

Computed Properties

• Exact Mass: 438.025115 g/mol
• Monoisotopic Mass: 438.025115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 439.7
• XLogP3: -1
• Topological Polar Surface Area: 135

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Sucralose 6-acetate

Comprehensive Overview of Sucralose 6-acetate (CAS No. 105066-21-5): Properties, Applications, and Industry Insights

Sucralose 6-acetate (CAS No. 105066-21-5) is a chemically modified derivative of sucralose, a well-known high-intensity artificial sweetener. This compound has garnered significant attention in the food, pharmaceutical, and chemical industries due to its unique properties and potential applications. As a key intermediate in the synthesis of sucralose, Sucralose 6-acetate plays a pivotal role in ensuring the quality and efficiency of sweetener production. Researchers and manufacturers are increasingly exploring its utility beyond traditional uses, aligning with growing consumer demand for low-calorie alternatives and sustainable production methods.

The molecular structure of Sucralose 6-acetate features an acetyl group at the 6-position of the sucralose backbone, which enhances its stability and solubility in various solvents. This modification makes it an ideal candidate for specialized applications, such as controlled-release formulations in pharmaceuticals or as a flavor enhancer in processed foods. Recent studies have also investigated its potential synergistic effects with other sweeteners, addressing the rising trend of sugar reduction in beverages and snacks. With the global artificial sweetener market projected to grow exponentially, understanding the nuances of Sucralose 6-acetate becomes critical for stakeholders.

One of the most frequently searched questions about Sucralose 6-acetate revolves around its safety profile. Regulatory agencies, including the FDA and EFSA, have extensively evaluated its parent compound, sucralose, for human consumption. While Sucralose 6-acetate itself is primarily used in industrial settings, its derivatives are subject to stringent quality controls to ensure compliance with international standards. This aligns with the broader consumer trend toward clean-label ingredients and transparency in food additives. Additionally, advancements in green chemistry have prompted innovations in the synthesis of Sucralose 6-acetate, reducing environmental impact and improving yield efficiency.

From a technical perspective, the synthesis of Sucralose 6-acetate involves selective acetylation of sucralose under controlled conditions. This process requires precise temperature and pH management to avoid by-products, reflecting the compound's sensitivity to reaction parameters. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, which is crucial for applications in pharmaceutical excipients or food-grade additives. Industry professionals often search for optimized protocols to scale up production while maintaining cost-effectiveness, highlighting the intersection of science and commerce in this niche.

Emerging trends in the health and wellness sector have further amplified interest in Sucralose 6-acetate. As consumers increasingly seek diabetic-friendly and low-glycemic-index products, manufacturers are leveraging this compound to develop next-generation sweetening solutions. Its compatibility with probiotic formulations and functional foods underscores its versatility. Moreover, the rise of personalized nutrition has spurred research into tailored sweetener blends, where Sucralose 6-acetate could play a defining role due to its customizable properties.

In conclusion, Sucralose 6-acetate (CAS No. 105066-21-5) represents a fascinating intersection of chemistry, nutrition, and industrial innovation. Its multifaceted applications, coupled with evolving consumer preferences, position it as a compound of enduring relevance. Whether for researchers investigating novel sweeteners or manufacturers aiming to meet regulatory and market demands, a deep dive into Sucralose 6-acetate offers valuable insights into the future of food science and technology.